molecular formula C8H12O B6208540 6-methylspiro[3.3]heptan-1-one, Mixture of diastereomers CAS No. 2703774-11-0

6-methylspiro[3.3]heptan-1-one, Mixture of diastereomers

Cat. No. B6208540
CAS RN: 2703774-11-0
M. Wt: 124.2
InChI Key:
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Description

6-methylspiro[3.3]heptan-1-one is a mixture of diastereomers. Diastereomers are stereoisomers that are not mirror images of each other . This compound has a molecular formula of C8H12O and a molecular weight of 124.2 .


Molecular Structure Analysis

The molecular structure of 6-methylspiro[3.3]heptan-1-one involves a spirocyclic system, which is a type of cyclic compound where two rings share a single atom . The exact structure would depend on the specific diastereomers in the mixture .


Physical And Chemical Properties Analysis

6-methylspiro[3.3]heptan-1-one has a molecular formula of C8H12O and a molecular weight of 124.2 . Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-methylspiro[3.3]heptan-1-one involves the formation of a spirocyclic ring system through a Diels-Alder reaction followed by a series of functional group transformations.", "Starting Materials": [ "Cyclopentadiene", "Methyl vinyl ketone", "Acetic anhydride", "Sodium acetate", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Magnesium", "Bromoethane", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: Cyclopentadiene and methyl vinyl ketone undergo a Diels-Alder reaction in the presence of acetic anhydride and sodium acetate to form a spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is treated with methanol and hydrochloric acid to hydrolyze the acetyl group and form a ketone.", "Step 3: The ketone is reduced with sodium borohydride to form the corresponding alcohol.", "Step 4: The alcohol is treated with hydrochloric acid to form the corresponding chloride.", "Step 5: The chloride is treated with magnesium to form a Grignard reagent.", "Step 6: The Grignard reagent is reacted with bromoethane to form the corresponding ether.", "Step 7: The ether is hydrolyzed with hydrochloric acid to form the corresponding alcohol.", "Step 8: The alcohol is treated with sodium hydroxide and then with acetic anhydride to form the corresponding acetate.", "Step 9: The acetate is hydrolyzed with hydrochloric acid to form the final product, 6-methylspiro[3.3]heptan-1-one, mixture of diastereomers." ] }

CAS RN

2703774-11-0

Product Name

6-methylspiro[3.3]heptan-1-one, Mixture of diastereomers

Molecular Formula

C8H12O

Molecular Weight

124.2

Purity

95

Origin of Product

United States

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